Cas no 905273-56-5 (Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate)
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features include a trifluoromethyl group at the 6-position and ester functionalities at the 2- and 3-positions, enhancing reactivity and enabling versatile derivatization. The trifluoromethyl group imparts electron-withdrawing properties, improving stability and influencing binding interactions in bioactive molecules. The diester moiety facilitates further functionalization, making it a valuable intermediate for constructing heterocyclic compounds. This compound is particularly useful in the development of fluorinated active ingredients, where its well-defined reactivity profile and synthetic accessibility contribute to efficient route design. High purity and consistent performance make it a reliable choice for research and industrial applications.
905273-56-5 structure
Product Name:Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate
CAS No:905273-56-5
MF:C10H8F3NO4
MW:263.170033454895
CID:1031250
PubChem ID:57753443
Update Time:2025-05-28
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate
- J-520367
- Dimethyl6-(trifluoromethyl)pyridine-2,3-dicarboxylate
- 6-trifluoromethyl-pyridine-2,3-dicarboxylic acid dimethyl ester
- SCHEMBL3878179
- 905273-56-5
- DTXSID90727835
-
- Inchi： 1S/C10H8F3NO4/c1-17-8(15)5-3-4-6(10(11,12)13)14-7(5)9(16)18-2/h3-4H,1-2H3
- InChI Key： YTAPRVDYXPLQDW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=O)OC)C(C(=O)OC)=N1)(F)F
Computed Properties
- Exact Mass: 263.04054222g/mol
- Monoisotopic Mass: 263.04054222g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 65.5Ų
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172285-1g |
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate |
905273-56-5 | 95% | 1g |
$580 | 2021-08-05 | |
| Chemenu | CM172285-1g |
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate |
905273-56-5 | 95% | 1g |
$534 | 2024-07-20 | |
| Alichem | A029186535-1g |
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate |
905273-56-5 | 95% | 1g |
$490.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748434-1g |
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate |
905273-56-5 | 98% | 1g |
￥4074.00 | 2024-04-26 | |
| Crysdot LLC | CD11020637-1g |
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate |
905273-56-5 | 95+% | 1g |
$614 | 2024-07-19 |
Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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